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Compound of Interest

Compound Name: NCGC00262650

Cat. No.: B11829163 Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the target

engagement of NCGC00262650, an inhibitor of the Plasmodium falciparum AMA1-RON2

interaction and human c-Src tyrosine kinase.

NCGC00262650 has emerged as a molecule of interest due to its dual inhibitory action against

two distinct and significant biological targets: the apical membrane antigen 1 (AMA1) and

rhoptry neck protein 2 (RON2) interaction essential for malaria parasite invasion, and the

human proto-oncogene c-Src tyrosine kinase, a key regulator of various cellular processes.

This guide provides a comparative analysis of NCGC00262650's target engagement,

supported by experimental data and detailed methodologies, to aid researchers in evaluating

its potential applications.

Comparative Analysis of Target Engagement
To provide a clear perspective on the efficacy of NCGC00262650, its performance is compared

with other known inhibitors of its respective targets. The following tables summarize the

available quantitative data.

AMA1-RON2 Interaction Inhibition
The interaction between AMA1 on the merozoite surface and RON2 inserted into the red blood

cell membrane is a critical step for the invasion of red blood cells by the malaria parasite,

Plasmodium falciparum. NCGC00262650 has been identified as an inhibitor of this protein-

protein interaction.
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Compound/Pe
ptide

Assay Type Target/Process IC50 Reference

NCGC00262650
Merozoite

Invasion Assay

P. falciparum

merozoite entry

into red blood

cells

9.8 µM [1][2]

R1 Peptide
AlphaScreen

Assay

AMA1-RON2

Interaction
~0.7 µM [1]

Unlabeled

RON2L Peptide

AlphaScreen

Assay

AMA1-RON2

Interaction
~0.1 µM [1]

c-Src Tyrosine Kinase Inhibition
c-Src is a non-receptor tyrosine kinase that plays a pivotal role in cell proliferation,

differentiation, survival, and migration. Dysregulation of c-Src activity is implicated in the

progression of various cancers. NCGC00262650 also demonstrates inhibitory activity against

this kinase.

Compound Assay Type Target IC50 Reference

NCGC00262650 Not Specified
c-Src Tyrosine

Kinase

Data not

available
[1]

Dasatinib
Cell-free Kinase

Assay
c-Src 0.8 nM [3][4]

Saracatinib

(AZD0530)

Cell-free Kinase

Assay
c-Src 2.7 nM [3][4]

Bosutinib (SKI-

606)

Cell-free Kinase

Assay
c-Src 1.2 nM [4][5]

Signaling Pathways and Experimental Workflows
Visual representations of the targeted signaling pathways and experimental workflows provide

a clearer understanding of the mechanisms of action and the methods used for validation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3755449/
https://scispace.com/pdf/antimalarial-drug-discovery-targeting-apical-membrane-4e61yvjdtz.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3755449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3755449/
https://www.benchchem.com/product/b11829163?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3755449/
https://www.adooq.com/receptor-tyrosine-kinases/src.html
https://www.selleckchem.com/Src-bcr-Abl.html
https://www.adooq.com/receptor-tyrosine-kinases/src.html
https://www.selleckchem.com/Src-bcr-Abl.html
https://www.selleckchem.com/Src-bcr-Abl.html
https://aacrjournals.org/clincancerres/article/18/4/1092/77575/Phase-I-Study-of-Bosutinib-a-Src-Abl-Tyrosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Invasion Process

Merozoite

AMA1

RON2

RBC Membrane
Insertion

Moving Junction
Formation

Initiates
Erythrocyte Invasion

NCGC00262650
Inhibits

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Signaling Pathways

Cellular Processes

Receptor Tyrosine Kinase
(e.g., EGFR, PDGFR)

c-Src (Inactive)

Activation

Integrin Signaling

Activation

c-Src (Active)

Conformational
Change

Ras-MAPK PathwayPI3K/Akt Pathway STAT3 Pathway

MigrationProliferationSurvival

NCGC00262650

Inhibits

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dual-Target Engagement of NCGC00262650: A
Comparative Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11829163#validation-of-ncgc00262650-s-target-
engagement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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